Cas no 88540-90-3 (Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]-)

• Product Name: Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]-
• CAS No: 88540-90-3
• MF: C₁₁H₁₁N₅O₂S
• MW: 277.302339792252
• CID: 629325
• PubChem ID: 20216395
• Update Time: 2025-04-19

Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [4-(4-methyl-3-nitrophenyl)-2-thiazolyl]-
• 2-[4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-yl]guanidine
• DTXSID00603691
• 88540-90-3
• N''-[4-(4-Methyl-3-nitrophenyl)-1,3-thiazol-2-yl]guanidine
• SCHEMBL3609158

• Inchi： 1S/C11H11N5O2S/c1-6-2-3-7(4-9(6)16(17)18)8-5-19-11(14-8)15-10(12)13/h2-5H,1H3,(H4,12,13,14,15)
• InChI Key： UMGNEEOXJKZGBT-UHFFFAOYSA-N
• SMILES： S1C(/N=C(\N)/N)=NC(=C1)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.06334578g/mol
• Monoisotopic Mass: 277.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 151Ų